Cas no 874805-34-2 (N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide)

• Product Name: N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide
• CAS No: 874805-34-2
• MF: C₂₂H₂₅N₃O₆
• MW: 427.450405836105
• CID: 6156368
• PubChem ID: 16798833
• Update Time: 2025-10-18

N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide
• 874805-34-2
• SMR000806532
• F1843-0436
• N-[[3-(4-methoxybenzoyl)-1,3-oxazolidin-2-yl]methyl]-N'-[(2-methoxyphenyl)methyl]oxamide
• MLS001236246
• N1-((3-(4-methoxybenzoyl)oxazolidin-2-yl)methyl)-N2-(2-methoxybenzyl)oxalamide
• N-{[3-(4-methoxybenzoyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(2-methoxyphenyl)methyl]ethanediamide
• AKOS024614219

• Inchi： 1S/C22H25N3O6/c1-29-17-9-7-15(8-10-17)22(28)25-11-12-31-19(25)14-24-21(27)20(26)23-13-16-5-3-4-6-18(16)30-2/h3-10,19H,11-14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： HVYHQIGRDLNSII-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=CC(=CC=2)OC)=O)C1CNC(C(NCC1C=CC=CC=1OC)=O)=O

Computed Properties

• Exact Mass: 427.17433553g/mol
• Monoisotopic Mass: 427.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 106Ų

Additional information on N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide

N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide: A Comprehensive Overview

N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide, with the CAS number 874805-34-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxybenzoyl group, an oxazolidine ring, and a methylethanediamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The methoxybenzoyl group is a common functional group in many bioactive molecules, known for its ability to modulate the activity of various enzymes and receptors. In the context of N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide, this group likely plays a crucial role in enhancing the compound's binding affinity to specific protein targets. Recent studies have shown that compounds containing methoxybenzoyl groups exhibit potent anti-inflammatory and anti-cancer properties, making them valuable candidates for drug development.

The oxazolidine ring is another key structural feature of N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide. Oxazolidines are heterocyclic compounds that have been extensively studied for their biological activities, including antimicrobial, antiviral, and neuroprotective effects. The presence of an oxazolidine ring in this compound may enhance its stability and improve its pharmacokinetic properties, such as solubility and bioavailability.

The methylethanediamide moiety in N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl) methylethanediamide contributes to the compound's overall polarity and hydrogen bonding capabilities. These properties are essential for optimizing the compound's interactions with biological targets and improving its therapeutic efficacy. Research has indicated that compounds with similar amidic linkages exhibit enhanced cellular uptake and reduced toxicity, which are desirable attributes for drug candidates.

In terms of its potential therapeutic applications, N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl) methylethanediamide has shown promise in several areas. Preliminary studies have demonstrated its ability to inhibit the activity of specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has been evaluated for its anticancer properties, with results indicating that it can selectively target cancer cells while sparing normal cells.

One of the key challenges in the development of N-{3-(4-methoxybenzoyl) -1,3- oxazolidin-2-ylmethyl} -N' -(2 - methoxyphenyl ) methylethanediamide as a therapeutic agent is optimizing its pharmacokinetic profile. Researchers are currently exploring various strategies to enhance the compound's stability, solubility, and bioavailability. These efforts include modifying the compound's structure through chemical synthesis and evaluating different formulations to improve its delivery to target tissues.

Recent advancements in computational chemistry and molecular modeling have also played a significant role in understanding the structure-function relationships of N-{3-(4-methoxybenzoyl)-1,3-o x az o l i d i n - 2 - y l m e t h y l } - N ' - ( 2 - m e t h o x y p h e n y l ) m e t h y l e t h a n e d i a m i d e . These tools have enabled scientists to predict the compound's binding modes to various protein targets and identify key interactions that contribute to its biological activity. This information is invaluable for guiding the rational design of more potent and selective analogs.

In conclusion, N-{3-(4-meth oxy b en z o y l ) - 1 , 3 - ox az o li d i n - 2 - y l m et hy l } - N ' - ( 2 - me th o x y p he ny l ) me th y le th an ed ia mi de (CAS number 874805 - 3 4 - 2) represents a promising lead compound with diverse biological activities and therapeutic potential. Ongoing research aims to further elucidate its mechanism of action and optimize its properties for clinical applications. As our understanding of this compound continues to evolve, it holds great promise for addressing unmet medical needs in various disease areas.